Cas no 75150-12-8 (Hexanoic acid, 6-((1-oxoisononyl)amino)-, compd. with 2-aminoethanol (1:1))

• Product Name: Hexanoic acid, 6-((1-oxoisononyl)amino)-, compd. with 2-aminoethanol (1:1)
• CAS No: 75150-12-8
• MF: C₁₇H₃₆N₂O₄
• MW: 332.47874546051
• CID: 567626
• PubChem ID: 173339
• Update Time: 2025-04-19

Hexanoic acid, 6-((1-oxoisononyl)amino)-, compd. with 2-aminoethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-((1-oxoisononyl)amino)-, compd. with 2-aminoethanol (1:1)
• 2-aminoethanol,6-(7-methyloctanoylamino)hexanoic acid
• Hexanoic acid, 6-(1-oxoisononyl)amino-, compd. with 2-aminoethanol (1:1)
• DTXSID0072805
• 75150-12-8

• Inchi： 1S/C15H29NO3.C2H7NO/c1-13(2)9-5-3-6-10-14(17)16-12-8-4-7-11-15(18)19;3-1-2-4/h13H,3-12H2,1-2H3,(H,16,17)(H,18,19);4H,1-3H2
• InChI Key： DAZGQCQCAPHEEF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(C)C)NCCCCCC(=O)O.OCCN

Computed Properties

• Exact Mass: 332.268
• Monoisotopic Mass: 332.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Boiling Point: 462.8°C at 760 mmHg
• Flash Point: 233.7°C